Cas no 599163-84-5 (N-(3-CHLOROPROPYL)-2-ETHYLBUTANAMIDE)

• Product Name: N-(3-CHLOROPROPYL)-2-ETHYLBUTANAMIDE
• CAS No: 599163-84-5
• MDL: MFCD03638133
• CID: 4655661
• PubChem ID: 4533769
• Update Time: 2025-05-20

N-(3-CHLOROPROPYL)-2-ETHYLBUTANAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(3-CHLOROPROPYL)-2-ETHYLBUTANAMIDE

• MDL： MFCD03638133

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-(3-CHLOROPROPYL)-2-ETHYLBUTANAMIDE

Research Brief on N-(3-CHLOROPROPYL)-2-ETHYLBUTANAMIDE (CAS: 599163-84-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

N-(3-CHLOROPROPYL)-2-ETHYLBUTANAMIDE (CAS: 599163-84-5) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research brief aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The brief is based on a thorough review of recent academic literature, patents, and industry reports, ensuring that the information presented is both current and reliable.

Recent studies have highlighted the unique structural features of N-(3-CHLOROPROPYL)-2-ETHYLBUTANAMIDE, which make it a promising candidate for various biomedical applications. The compound's amide linkage and chloropropyl moiety are of particular interest, as they contribute to its reactivity and potential interactions with biological targets. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, as well as its direct biological effects in vitro and in vivo. The following sections delve into the key findings from these studies, providing insights into the compound's mechanisms of action and potential therapeutic benefits.

One of the most notable advancements in the study of N-(3-CHLOROPROPYL)-2-ETHYLBUTANAMIDE is its application in the development of novel drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant activity against certain enzyme targets involved in inflammatory pathways. The researchers utilized a combination of computational modeling and experimental assays to identify the optimal structural modifications for enhancing the compound's efficacy and selectivity. These findings open new avenues for the design of anti-inflammatory agents with improved therapeutic profiles.

In addition to its potential as a drug candidate, N-(3-CHLOROPROPYL)-2-ETHYLBUTANAMIDE has also been investigated for its utility in chemical biology. A recent study in ACS Chemical Biology reported that the compound can serve as a versatile building block for the synthesis of probes targeting specific protein families. By incorporating fluorescent or affinity tags, researchers were able to generate tools for studying protein-ligand interactions in real-time. This application underscores the compound's value in advancing our understanding of complex biological systems and facilitating drug discovery efforts.

Despite these promising developments, challenges remain in the optimization and scale-up of N-(3-CHLOROPROPYL)-2-ETHYLBUTANAMIDE-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on improving the compound's pharmacokinetic properties through structural modifications and formulation strategies. For instance, a 2024 patent application disclosed a novel prodrug approach that enhances the compound's solubility and tissue penetration, thereby improving its therapeutic potential.

In conclusion, N-(3-CHLOROPROPYL)-2-ETHYLBUTANAMIDE (CAS: 599163-84-5) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a valuable tool for drug discovery and biological studies. While challenges persist, ongoing research efforts are likely to yield further advancements, paving the way for the development of novel therapeutics and research tools. This brief highlights the current state of knowledge and identifies key areas for future investigation, providing a valuable resource for researchers and industry professionals alike.